Cas no 29103-60-4 (Acetamide,N-[3-[bis(phenylmethyl)amino]phenyl]-)

Acetamide,N-[3-[bis(phenylmethyl)amino]phenyl]- structure
29103-60-4 structure
Product Name:Acetamide,N-[3-[bis(phenylmethyl)amino]phenyl]-
CAS No:29103-60-4
MF:C22H22N2O
MW:330.422885417938
CID:269831
PubChem ID:120135
Update Time:2025-04-19

Acetamide,N-[3-[bis(phenylmethyl)amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-[3-[bis(phenylmethyl)amino]phenyl]-
    • N-[3-(dibenzylamino)phenyl]acetamide
    • Acetamide, N-(3-(bis(phenylmethyl)amino)phenyl)-
    • N-(3-(Bis(phenylmethyl)amino)phenyl)acetamide
    • SCHEMBL10801097
    • Acetamide, N-[3-[bis(phenylmethyl)amino]phenyl]-
    • DTXSID8067442
    • EINECS 249-438-6
    • N-[3-[bis-(Phenylmethyl)amino]phenyl]acetamide
    • 29103-60-4
    • 3-acetamido-N,N-dibenzylaniline
    • NS00028632
    • Inchi: 1S/C22H22N2O/c1-18(25)23-21-13-8-14-22(15-21)24(16-19-9-4-2-5-10-19)17-20-11-6-3-7-12-20/h2-15H,16-17H2,1H3,(H,23,25)
    • InChI Key: HQLFTQUBRWAEGR-UHFFFAOYSA-N
    • SMILES: O=C(C)NC1=CC=CC(=C1)N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 330.17336
  • Monoisotopic Mass: 330.173
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Density: 1.172
  • Boiling Point: 571°Cat760mmHg
  • Flash Point: 299.1°C
  • Refractive Index: 1.657
  • PSA: 32.34
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